5-chloro-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)thiophene-2-carboxamide

• IUPAC Name: 5-chloro-N-[2-(3-thiophen-3-ylpyrazol-1-yl)ethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C14H12ClN3OS2/c15-13-2-1-12(21-13)14(19)16-5-7-18-6-3-11(17-18)10-4-8-20-9-10/h1-4,6,8-9H,5,7H2,(H,16,19)
• InChI Key: UFSQLAAYHXQXOA-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1C2=CSC=C2)CCNC(=O)C3=CC=C(S3)Cl
• Molecular Formula: C14H12ClN3OS2
• Molecular Weight: 337.9 g/mol
• CAS No.: 2034282-89-6

Description

5-chloro-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C14H12ClN3OS2 and its molecular weight is 337.84. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reaction Mechanisms

Research has delved into the synthesis and reaction mechanisms of compounds related to "5-chloro-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)thiophene-2-carboxamide", highlighting innovative synthetic routes and mechanistic insights. For example, Ledenyova et al. (2018) discussed the ANRORC rearrangement involving ethyl 4-(chloromethyl)pyrazolo[5,1-c][1,2,4]triazine-3-carboxylates and thiourea, leading to N-formylated products, showcasing a novel reaction pathway that could be relevant to synthesizing structurally similar compounds (Ledenyova et al., 2018). Similarly, Mohareb et al. (2004) explored the synthesis of benzo[b]thiophen-2-yl-hydrazonoesters and their reactivity towards various nucleophiles, producing a range of heterocyclic derivatives, which could provide insights into synthesizing the compound (Mohareb et al., 2004).

Potential Applications in Drug Discovery

The structural complexity and unique chemical properties of "this compound" and related compounds have made them subjects of investigation for potential pharmaceutical applications. Gomha et al. (2016) synthesized a series of bis-pyrazolyl-thiazoles incorporating the thiophene moiety, which were evaluated for their anti-tumor activities, demonstrating the potential of similar compounds in medicinal chemistry (Gomha et al., 2016).

Material Science and Chemical Properties

The compound's derivatives have been investigated for their material properties and chemical reactivity. Kanwal et al. (2022) studied pyrazole-thiophene-based amide derivatives, focusing on their synthesis, structural features, and nonlinear optical properties through computational applications. This research highlights the potential of these compounds in developing materials with specific optical properties, which could be relevant for "this compound" (Kanwal et al., 2022).